Cas no 2102409-52-7 (cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid)

• Product Name: cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid
• CAS No: 2102409-52-7
• MF: C₉H₁₆N₂O₅
• MW: 232.233742713928
• MDL: MFCD30719347
• CID: 4637204
• PubChem ID: 127263346
• Update Time: 2025-07-18

cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• (7S,8Ar)-octahydropyrrolo[1,2-a]piperazin-7-ol oxalic acid
• (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid
• cis-Octahydropyrrolo[1,2-a]piperazin-7-ol oxalate
• (7S,8aR)-Octahydropyrrolo[1,2-a]pyrazin-7-ol oxalate
• cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid
• (7R,8AS)-octahydropyrrolo[1,2-a]pyrazin-7-ol oxalate
• Cis-octahydropyrrolo[1,2-a]piperazin-7-ol oxalic acid
• (7R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;oxalic acid
• AS-53419
• CS-0053115
• (7R,8aS)-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid
• 2102409-52-7
• 2101775-04-4
• (7R,8aS)-Octahydropyrrolo[1,2-a]pyrazin-7-ol oxalic acid
• SCHEMBL25223690
• AKOS030627812
• P17116
• P16463
• (7R,8AS)-octahydropyrrolo[1,2-a]piperazin-7-ol oxalic acid

• MDL： MFCD30719347
• Inchi： 1S/C7H14N2O.C2H2O4/c10-7-3-6-4-8-1-2-9(6)5-7;3-1(4)2(5)6/h6-8,10H,1-5H2;(H,3,4)(H,5,6)/t6-,7+;/m1./s1
• InChI Key： JVTWONPGZQKRTM-HHQFNNIRSA-N
• SMILES： O[C@@H]1CN2CCNC[C@H]2C1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 232.10592162 g/mol
• Monoisotopic Mass: 232.10592162 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.23
• Topological Polar Surface Area: 110

Additional information on cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid

Introduction to cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid (CAS No. 2102409-52-7)

cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid (CAS No. 2102409-52-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound is a derivative of piperazine and oxalic acid, which are well-known for their roles in the development of novel therapeutic agents.

The cis configuration of the compound is particularly noteworthy, as it can significantly influence the compound's biological activity and pharmacological properties. The cis isomer is often preferred in drug design due to its enhanced binding affinity and selectivity for specific receptors or enzymes. This makes cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid a valuable candidate for further investigation in the development of new drugs.

Recent studies have highlighted the potential of cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The compound was found to effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid has shown promise in the field of cancer research. A preclinical study conducted at the National Cancer Institute reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis, making it a potential lead compound for the development of novel anticancer drugs.

The structural features of cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid also contribute to its favorable pharmacokinetic properties. The presence of the oxalic acid moiety enhances the solubility and bioavailability of the compound, which is crucial for its effective delivery to target tissues. Furthermore, the piperazine ring provides a flexible scaffold that can be readily modified to optimize the compound's potency and selectivity.

From a synthetic perspective, cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid can be prepared through a series of well-established organic reactions. A common synthetic route involves the condensation of an appropriate amine with an aldehyde or ketone followed by cyclization and functional group manipulation. This synthetic flexibility allows researchers to explore a wide range of structural analogs and derivatives, further expanding the potential applications of this compound.

In conclusion, cis-octahydropyrrolo[1,2-a]piperazin-7-ol; oxalic acid (CAS No. 2102409-52-7) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.